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Compound of Interest

Compound Name: Ro 40-6055

Cat. No.: B1665941 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Ro 40-
6055 (also known as AM580 or CD336).

Frequently Asked Questions (FAQs)
Q1: What is Ro 40-6055 and what is its primary mechanism of action?

Ro 40-6055 is a synthetic retinoid analogue that functions as a selective agonist for the

Retinoic Acid Receptor alpha (RARα).[1][2][3] Its high affinity and selectivity for RARα make it a

valuable tool for studying the specific roles of this receptor in various biological processes.[4][5]

It has been shown to influence gene expression related to cell differentiation, proliferation, and

apoptosis.[4][6]

Q2: What are the common research applications of Ro 40-6055?

Ro 40-6055 is utilized in a variety of research areas, including:

Cancer Research: Investigating the inhibition of tumor cell proliferation and induction of

apoptosis.[4] It has been studied in models of breast cancer, endometrial cancer, and acute

promyelocytic leukemia.[4][5]

Developmental Biology: Studying the role of RARα in cellular differentiation and embryonic

development.[1]

Stem Cell Research: Promoting the differentiation of stem cells into specific lineages.[4][5]
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Neuroscience: Examining its effects on neuronal differentiation and function.[1][7]

Q3: How should solid Ro 40-6055 be stored for long-term stability?

Solid Ro 40-6055 should be stored at -20°C.[8][9] Under these conditions, it is stable for at

least four years.[8][9] It is also recommended to protect it from prolonged exposure to light.[4]

[5]
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Issue Possible Cause Recommended Solution

Precipitation observed in stock

solution upon storage

The compound may have

limited solubility or stability in

the chosen solvent over time,

especially at lower

temperatures.

It is recommended to prepare

stock solutions fresh before

use.[4][5] If storage is

necessary, aliquot the stock

solution into smaller, single-

use volumes to avoid repeated

freeze-thaw cycles.[4][5]

Storing stock solutions in

DMSO at -20°C is a general

guideline.[4][5]

Inconsistent or unexpected

experimental results

1. Improper stock solution

preparation or storage. 2.

Degradation of the compound.

3. Incorrect final concentration

in the assay.

1. Review the stock solution

preparation protocol to ensure

accuracy. Prepare a fresh

stock solution. 2. Ensure the

compound has been stored

correctly at -20°C and

protected from light.[4][5] 3.

Verify all dilution calculations

and ensure the final

concentration of the solvent

(e.g., DMSO) in the culture

medium is not toxic to the cells

(typically <0.1%).[4][5]

Difficulty dissolving Ro 40-

6055 in aqueous buffers

Ro 40-6055 has low solubility

in aqueous media.[4][8]

To achieve solubility in

aqueous buffers, first dissolve

the compound in an organic

solvent like DMSO or DMF,

and then dilute this stock

solution with the aqueous

buffer of choice.[8] For

example, a 1:1 solution of

DMF:PBS (pH 7.2) can

achieve a solubility of

approximately 0.5 mg/ml.[8] It

is not recommended to store

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://cdn.stemcell.com/media/files/pis/DX20373-PIS_1_0_1.pdf
https://cdn.stemcell.com/media/files/pis/DX20373-PIS_1_1_0.pdf
https://cdn.stemcell.com/media/files/pis/DX20373-PIS_1_0_1.pdf
https://cdn.stemcell.com/media/files/pis/DX20373-PIS_1_1_0.pdf
https://cdn.stemcell.com/media/files/pis/DX20373-PIS_1_0_1.pdf
https://cdn.stemcell.com/media/files/pis/DX20373-PIS_1_1_0.pdf
https://cdn.stemcell.com/media/files/pis/DX20373-PIS_1_0_1.pdf
https://cdn.stemcell.com/media/files/pis/DX20373-PIS_1_1_0.pdf
https://cdn.stemcell.com/media/files/pis/DX20373-PIS_1_0_1.pdf
https://cdn.stemcell.com/media/files/pis/DX20373-PIS_1_1_0.pdf
https://cdn.stemcell.com/media/files/pis/DX20373-PIS_1_0_1.pdf
https://cdn.caymanchem.com/cdn/insert/15261.pdf
https://cdn.caymanchem.com/cdn/insert/15261.pdf
https://cdn.caymanchem.com/cdn/insert/15261.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


aqueous solutions for more

than one day.[8]

Quantitative Data Summary
The following table summarizes the key quantitative information for Ro 40-6055.

Property Value Source

Molecular Formula C₂₂H₂₅NO₃ [10]

Molecular Weight 351.4 g/mol [4][8]

Purity ≥98% [4][8]

Appearance Crystalline solid [4][8]

Storage (Solid) -20°C [8][9]

Stability (Solid) ≥ 4 years [8][9]

Solubility in DMSO ~20 mg/mL (~55 mM) [4][8]

Solubility in Ethanol ~10 mg/mL (~25 mM) [4][8]

Solubility in DMF ~25 mg/mL [8][9]

Solubility in DMF:PBS (1:1, pH

7.2)
~0.5 mg/mL [8][9]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Ro 40-6055 Stock Solution in DMSO

This protocol details the steps to prepare a 10 mM stock solution of Ro 40-6055 using DMSO

as the solvent.

Materials:

Ro 40-6055 (solid)
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Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Calculate the required mass: Based on the molecular weight of Ro 40-6055 (351.4 g/mol ),

determine the mass needed for your desired volume of 10 mM stock solution. For example,

to prepare 1 mL of a 10 mM solution, you will need 3.514 mg of Ro 40-6055. A common

approach is to start with a pre-weighed amount, for instance, 1 mg.

Resuspend in DMSO: To prepare a 10 mM stock solution from 1 mg of Ro 40-6055, add 285

µL of DMSO.[4][5]

Ensure complete dissolution: Vortex the tube thoroughly to ensure the compound is

completely dissolved. Gentle warming or sonication can be used to aid dissolution if

necessary.

Storage: It is recommended to prepare the stock solution fresh before use.[4][5] If storage is

required, aliquot the solution into small, single-use volumes and store at -20°C to avoid

repeated freeze-thaw cycles.[4][5]

Visualizations

Stock Solution Preparation Storage & Use

Weigh Ro 40-6055 Add appropriate volume
of organic solvent (e.g., DMSO)

Vortex/Sonicate to
completely dissolve Aliquot into single-use tubes Store at -20°C Dilute in culture medium

for experiments

Thaw one aliquot
 as needed

Click to download full resolution via product page
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Caption: Experimental workflow for preparing and storing Ro 40-6055 stock solution.
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Caption: Simplified signaling pathway of Ro 40-6055 via RARα activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665941?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

